3-[[2-(Biotinamido)ethyl]dithio]propionic Acid 4'-(Hydroxymethyl)DMPO Ester
3-[[2-(Biotinamido)ethyl]dithio]propionic Acid 4'-(Hydroxymethyl)DMPO Ester
Brand Name:
Vulcanchem
CAS No.:
1255087-87-6
VCID:
VC0020487
InChI:
InChI=1S/C22H36N4O5S3/c1-22(2)15(7-10-26(22)30)13-31-19(28)8-11-33-34-12-9-23-18(27)6-4-3-5-17-20-16(14-32-17)24-21(29)25-20/h10,15-17,20H,3-9,11-14H2,1-2H3,(H,23,27)(H2,24,25,29)/t15?,16-,17-,20-/m0/s1
SMILES:
CC1(C(CC=[N+]1[O-])COC(=O)CCSSCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3)C
Molecular Formula:
C22H36N4O5S3
Molecular Weight:
532.733
3-[[2-(Biotinamido)ethyl]dithio]propionic Acid 4'-(Hydroxymethyl)DMPO Ester
CAS No.: 1255087-87-6
Cat. No.: VC0020487
Molecular Formula: C22H36N4O5S3
Molecular Weight: 532.733
* For research use only. Not for human or veterinary use.
![3-[[2-(Biotinamido)ethyl]dithio]propionic Acid 4'-(Hydroxymethyl)DMPO Ester - 1255087-87-6](/images/no_structure.jpg)
Specification
| CAS No. | 1255087-87-6 |
|---|---|
| Molecular Formula | C22H36N4O5S3 |
| Molecular Weight | 532.733 |
| IUPAC Name | (2,2-dimethyl-1-oxido-3,4-dihydropyrrol-1-ium-3-yl)methyl 3-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethyldisulfanyl]propanoate |
| Standard InChI | InChI=1S/C22H36N4O5S3/c1-22(2)15(7-10-26(22)30)13-31-19(28)8-11-33-34-12-9-23-18(27)6-4-3-5-17-20-16(14-32-17)24-21(29)25-20/h10,15-17,20H,3-9,11-14H2,1-2H3,(H,23,27)(H2,24,25,29)/t15?,16-,17-,20-/m0/s1 |
| Standard InChI Key | SQDWGYYOGJCTFX-SXENHGBCSA-N |
| SMILES | CC1(C(CC=[N+]1[O-])COC(=O)CCSSCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3)C |
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